2,4-Dichloro-6,8-dimethylquinazoline
Overview
Description
2,4-Dichloro-6,8-dimethylquinazoline, also known as DCQ, is a heterocyclic compound that has been the subject of extensive scientific research. DCQ has been synthesized through various methods and has been used in scientific research for its unique pharmacological properties.
Mechanism of Action
The mechanism of action of 2,4-Dichloro-6,8-dimethylquinazoline is not fully understood. However, it has been shown that 2,4-Dichloro-6,8-dimethylquinazoline inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline has been shown to inhibit the activity of histone deacetylase, an enzyme that is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2,4-Dichloro-6,8-dimethylquinazoline has been shown to have a variety of biochemical and physiological effects. 2,4-Dichloro-6,8-dimethylquinazoline has been shown to induce apoptosis in tumor cells through the inhibition of topoisomerase II activity. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 2,4-Dichloro-6,8-dimethylquinazoline has also been shown to inhibit the release of histamine from mast cells, which is involved in allergic reactions.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-Dichloro-6,8-dimethylquinazoline in lab experiments is its anti-tumor activity, which makes it a useful tool for studying cancer biology. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline can be used as a fluorescent probe for the detection of metal ions, which can be useful for studying metal ion homeostasis. However, one limitation of using 2,4-Dichloro-6,8-dimethylquinazoline in lab experiments is its potential toxicity, which can limit its use in certain experimental systems.
Future Directions
There are several future directions for research involving 2,4-Dichloro-6,8-dimethylquinazoline. One area of research is the development of 2,4-Dichloro-6,8-dimethylquinazoline analogs with improved pharmacological properties, such as increased specificity for certain enzymes or reduced toxicity. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline can be used in combination with other anti-cancer drugs to improve their efficacy. Finally, 2,4-Dichloro-6,8-dimethylquinazoline can be used to study the role of metal ions in various biological processes, such as metal ion homeostasis and metal ion-mediated signaling pathways.
Conclusion:
In conclusion, 2,4-Dichloro-6,8-dimethylquinazoline is a heterocyclic compound that has been the subject of extensive scientific research. 2,4-Dichloro-6,8-dimethylquinazoline has been synthesized through various methods and has been used in scientific research for its unique pharmacological properties. 2,4-Dichloro-6,8-dimethylquinazoline has been shown to have anti-tumor, anti-inflammatory, and anti-allergic properties. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline has been used as a fluorescent probe for the detection of metal ions. While there are limitations to its use in lab experiments, there are several future directions for research involving 2,4-Dichloro-6,8-dimethylquinazoline.
Scientific Research Applications
2,4-Dichloro-6,8-dimethylquinazoline has been used in scientific research for its unique pharmacological properties. 2,4-Dichloro-6,8-dimethylquinazoline has been shown to have anti-tumor activity in vitro and in vivo. Additionally, 2,4-Dichloro-6,8-dimethylquinazoline has been shown to have anti-inflammatory and anti-allergic properties. 2,4-Dichloro-6,8-dimethylquinazoline has also been used as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
2,4-dichloro-6,8-dimethylquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N2/c1-5-3-6(2)8-7(4-5)9(11)14-10(12)13-8/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJDSEEKMDIBMNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=NC(=N2)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60605116 |
Source
|
| Record name | 2,4-Dichloro-6,8-dimethylquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60605116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62484-27-9 |
Source
|
| Record name | 2,4-Dichloro-6,8-dimethylquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60605116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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